3-(4-Chloro-phenyl)-8-[(diisobutylamino)-methyl]-7-hydroxy-chromen-4-one

• IUPAC Name: 8-[[bis(2-methylpropyl)amino]methyl]-3-(4-chlorophenyl)-7-hydroxychromen-4-one
• InChI: InChI=1S/C24H28ClNO3/c1-15(2)11-26(12-16(3)4)13-20-22(27)10-9-19-23(28)21(14-29-24(19)20)17-5-7-18(25)8-6-17/h5-10,14-16,27H,11-13H2,1-4H3
• InChI Key: LNRMQNPXCIIECJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC1=C(C=CC2=C1OC=C(C2=O)C3=CC=C(C=C3)Cl)O)CC(C)C
• Molecular Formula: C24H28ClNO3
• Molecular Weight: 413.9 g/mol

Description

3-(4-Chloro-phenyl)-8-[(diisobutylamino)-methyl]-7-hydroxy-chromen-4-one is a synthetic chromen-4-one derivative characterized by a benzopyranone core with distinct substituents:

• Position 7: A hydroxyl group, enabling hydrogen bonding and influencing solubility.
• Position 8: A diisobutylamino-methyl moiety, introducing steric bulk and lipophilicity.

While direct synthesis data for this compound are unavailable in the provided evidence, analogous chromenones (e.g., ) suggest typical synthetic routes involve alkylation of phenolic hydroxyl groups, nucleophilic substitution, or Schiff base formation, followed by purification via silica chromatography . The diisobutylamino group likely arises from alkylation with diisobutylamine, a strategy employed in related compounds (e.g., uses diethylamine for analogous modifications) .

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

The table below compares key structural and physicochemical features of the target compound with its analogues:

Compound Name (Chromen-4-one Derivatives)	Position 8 Substituent	Position 3 Substituent	Position 2 Substituent	Molecular Weight (g/mol)	Key Features
Target Compound	Diisobutylamino-methyl	4-Chlorophenyl	H	~443.9*	High lipophilicity (logP ~4.5†)
3-(4-Chlorophenyl)-8-[(dimethylamino)methyl]-...	Dimethylamino-methyl	4-Chlorophenyl	Methyl	343.807	Reduced steric bulk; lower logP (~2.8)
3-(4-Chlorophenyl)-8-[(diethylamino)methyl]-...	Diethylamino-methyl	4-Chlorophenyl	Trifluoromethyl	~498.3‡	Enhanced electronegativity (CF₃ group)
8-[(4-Benzylpiperazinyl)methyl]-3-(2-chlorophenyl)-...	4-Benzylpiperazinyl-methyl	2-Chlorophenyl	H	~480.9*	Polar piperazine moiety; M2 cholinoactivity
8-[(Dimethylamino)methyl]-7-hydroxy-3-phenyl-...	Dimethylamino-methyl	Phenyl	H	295.33	Simplified structure; lower molecular weight

*Calculated based on molecular formula.
†Estimated using substituent contributions (e.g., diisobutyl group increases logP).
‡Includes perchlorate counterion ().

Key Observations :

• Steric Effects : Bulkier groups (e.g., diisobutyl, benzylpiperazinyl) may hinder binding to sterically constrained targets, as seen in ’s compound, where a benzylpiperazinyl group facilitates M2 receptor interaction .